Cas no 59587-30-3 (ethyl 6-hydroxy-1,3-benzothiazole-2-carboxylate)

ethyl 6-hydroxy-1,3-benzothiazole-2-carboxylate structure
59587-30-3 structure
Product Name:ethyl 6-hydroxy-1,3-benzothiazole-2-carboxylate
CAS No:59587-30-3
MF:C10H9NO3S
MW:223.24836
MDL:MFCD12400920
CID:841671
PubChem ID:15498366
Update Time:2024-11-03

ethyl 6-hydroxy-1,3-benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxylicacid,6-hydroxy-,ethylester(9CI)
    • 2-Benzothiazolecarboxylic acid, 6-hydroxy-, ethyl ester
    • 6-HYDROXY-2-BENZOTHIAZOLECARBOXYLIC ACID ETHYL ESTER
    • Ethyl 6-hydroxy-1,3-benzothiazole-2-carboxylate
    • 2-carbethoxy-5-thiophenecarboxaldehyde
    • 2-carbethoxy-6-hydroxybenzothiazole
    • 2-ethoxycarbonyl-thiophene-5-carboxaldehyde
    • 2-Thiophenecarboxylic acid, 5-formyl-, ethyl ester
    • 5-formyl-thiophene-2-carboxylic acid eth
    • 6-hydroxy-benzothiazole-2-carboxylic acid ethyl ester
    • CTK1J2922
    • ethyl 2-formyl-5-thiophenecarboxylate
    • ethyl 5-formyl-2-thiophenecarboxylate
    • Ethyl 5-formylhiophene-2-carboxylate
    • Ethyl 6-hydroxybenzothiazole-2-carboxylate
    • SCHEMBL13805533
    • AKOS027322317
    • 59587-30-3
    • MFCD12400920
    • NKWMUUYSJMDDID-UHFFFAOYSA-N
    • Ethyl6-hydroxybenzo[d]thiazole-2-carboxylate
    • Ethyl 6-hydroxybenzo[d]thiazole-2-carboxylate
    • WS-02240
    • EN300-222989
    • E72031
    • Z1509555686
    • ethyl 6-hydroxy-1,3-benzothiazole-2-carboxylate
    • MDL: MFCD12400920
    • Inchi: InChI=1S/C10H9NO3S/c1-2-14-10(13)9-11-7-4-3-6(12)5-8(7)15-9/h3-5,12H,2H2,1H3
    • InChI Key: NKWMUUYSJMDDID-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=NC2=C(C=C(C=C2)O)S1

Computed Properties

  • Exact Mass: 223.03037
  • Monoisotopic Mass: 223.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 377.9±34.0 °C at 760 mmHg
  • Flash Point: 182.3±25.7 °C
  • PSA: 59.42
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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